molecular formula C13H9ClN2O2S B14437722 3-Chloro-9-methyl-1-nitro-10H-phenothiazine CAS No. 76462-15-2

3-Chloro-9-methyl-1-nitro-10H-phenothiazine

Cat. No.: B14437722
CAS No.: 76462-15-2
M. Wt: 292.74 g/mol
InChI Key: BZHPMNPHYVKMJB-UHFFFAOYSA-N
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Description

3-Chloro-9-methyl-1-nitro-10H-phenothiazine is a chemical compound belonging to the phenothiazine class Phenothiazines are heterocyclic compounds containing sulfur and nitrogen atoms in their structure

Preparation Methods

The synthesis of 3-Chloro-9-methyl-1-nitro-10H-phenothiazine typically involves the reaction of 2-aminobenzenethiols with O-halonitrobenzenes. This reaction proceeds through a Smiles rearrangement, resulting in the formation of the phenothiazine core. The reaction conditions often include the use of sodium hydroxide in ethanol, followed by oxidation with hydrogen peroxide in glacial acetic acid to yield the desired product .

Chemical Reactions Analysis

3-Chloro-9-methyl-1-nitro-10H-phenothiazine undergoes various chemical reactions, including:

Mechanism of Action

The mechanism of action of 3-Chloro-9-methyl-1-nitro-10H-phenothiazine involves its interaction with various molecular targets and pathways. The compound can act as an electron donor or acceptor, facilitating redox reactions. It can also interact with biological membranes and proteins, leading to changes in their structure and function .

Comparison with Similar Compounds

3-Chloro-9-methyl-1-nitro-10H-phenothiazine can be compared with other phenothiazine derivatives, such as:

Properties

CAS No.

76462-15-2

Molecular Formula

C13H9ClN2O2S

Molecular Weight

292.74 g/mol

IUPAC Name

3-chloro-9-methyl-1-nitro-10H-phenothiazine

InChI

InChI=1S/C13H9ClN2O2S/c1-7-3-2-4-10-12(7)15-13-9(16(17)18)5-8(14)6-11(13)19-10/h2-6,15H,1H3

InChI Key

BZHPMNPHYVKMJB-UHFFFAOYSA-N

Canonical SMILES

CC1=C2C(=CC=C1)SC3=CC(=CC(=C3N2)[N+](=O)[O-])Cl

Origin of Product

United States

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